3-Cyclopropyl-6-[(1-pyrimidin-2-ylpiperidin-4-yl)methoxy]pyridazine

• IUPAC Name: 3-cyclopropyl-6-[(1-pyrimidin-2-ylpiperidin-4-yl)methoxy]pyridazine
• InChI: InChI=1S/C17H21N5O/c1-8-18-17(19-9-1)22-10-6-13(7-11-22)12-23-16-5-4-15(20-21-16)14-2-3-14/h1,4-5,8-9,13-14H,2-3,6-7,10-12H2
• InChI Key: DRVAGAXOERQPKE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(C=C2)OCC3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C17H21N5O
• Molecular Weight: 311.4 g/mol

Description

The compound “3-Cyclopropyl-6-[(1-pyrimidin-2-ylpiperidin-4-yl)methoxy]pyridazine” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperidine ring, a pyridazine ring, and a cyclopropyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The pyrimidine, piperidine, and pyridazine rings, along with the cyclopropyl group, would likely form the core structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of its functional groups. For instance, the nitrogen atoms in the pyrimidine, piperidine, and pyridazine rings could potentially participate in various types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrimidine derivatives are known to have biological activity, such as antimicrobial, antiviral, and antitumor properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include further exploration of its potential biological activities, optimization of its synthesis process, and investigation of its physical and chemical properties.